Cas no 72621-26-2 (Benzaldehyde, 3-(4-bromobutoxy)-)

• Product Name: Benzaldehyde, 3-(4-bromobutoxy)-
• CAS No: 72621-26-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1756638
• PubChem ID: 50874378
• Update Time: 2025-06-29

Benzaldehyde, 3-(4-bromobutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(4-bromobutoxy)-
• 3-(4-BROMO-BUTOXY)-BENZALDEHYDE
• STL374085
• BBL031021
• SCHEMBL15941682
• starbld0019892
• 3-(4-bromobutoxy)benzaldehyde
• VS-10186
• CS-0117611
• AKOS005133799
• 72621-26-2

• Inchi： 1S/C11H13BrO2/c12-6-1-2-7-14-11-5-3-4-10(8-11)9-13/h3-5,8-9H,1-2,6-7H2
• InChI Key： UUNZUKCMRZMELH-UHFFFAOYSA-N
• SMILES： BrCCCCOC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzaldehyde, 3-(4-bromobutoxy)-

Benzaldehyde, 3-(4-bromobutoxy)- (CAS No. 72621-26-2): A Comprehensive Overview in Modern Chemical Research

Benzaldehyde, 3-(4-bromobutoxy)-, identified by the chemical abstracts service number CAS No. 72621-26-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in various scientific disciplines. The molecular structure of Benzaldehyde, 3-(4-bromobutoxy)- consists of a benzaldehyde core substituted with a 4-bromobutoxy group, which imparts distinct reactivity and functionalization possibilities.

The synthesis of Benzaldehyde, 3-(4-bromobutoxy)- involves meticulous chemical processes that highlight the compound's synthetic utility. The introduction of the 4-bromobutoxy moiety into the benzaldehyde framework enhances its compatibility with a range of biochemical and pharmaceutical applications. This modification allows for further functionalization, making it a valuable intermediate in the development of more complex molecules.

In recent years, Benzaldehyde, 3-(4-bromobutoxy)- has been extensively studied for its potential in drug discovery and development. Its structural features make it an attractive candidate for designing novel therapeutic agents. Researchers have explored its role in synthesizing bioactive molecules that exhibit promising pharmacological properties. The bromine atom in the 4-bromobutoxy group serves as a reactive site for cross-coupling reactions, enabling the construction of intricate molecular architectures.

One of the most notable applications of Benzaldehyde, 3-(4-bromobutoxy)- is in the field of medicinal chemistry. It has been utilized in the preparation of derivatives that target various biological pathways. For instance, studies have demonstrated its utility in developing compounds with anti-inflammatory and anti-cancer effects. The ability to modify the benzaldehyde core and the 4-bromobutoxy group allows for fine-tuning of physicochemical properties, optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The chemical reactivity of Benzaldehyde, 3-(4-bromobutoxy)- also makes it a valuable tool in material science. Researchers have leveraged its properties to create advanced materials with tailored functionalities. These materials find applications in coatings, adhesives, and specialty polymers. The bromine substituent facilitates polymerization reactions, leading to the formation of high-performance polymers with enhanced mechanical and thermal properties.

Advances in computational chemistry have further expanded the potential applications of Benzaldehyde, 3-(4-bromobutoxy)-. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drugs. These computational approaches complement experimental work, offering a synergistic strategy for developing novel therapeutics. The integration of machine learning algorithms has also enabled predictive modeling, streamlining the optimization process for drug candidates derived from this compound.

The environmental impact of synthesizing and utilizing Benzaldehyde, 3-(4-bromobutoxy)- is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored to enhance sustainability. These innovations align with global efforts to promote environmentally responsible chemical manufacturing practices.

In conclusion, Benzaldehyde, 3-(4-bromobutoxy)- (CAS No. 72621-26-2) represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it indispensable in pharmaceuticals, materials science, and beyond. As scientific understanding advances, the applications of this compound are expected to expand further, driving innovation across multiple disciplines.